![molecular formula C9H15Cl4N3 B2963938 1-(3-Chloropyridin-4-yl)piperazine trihydrochloride CAS No. 1707602-64-9](/img/structure/B2963938.png)
1-(3-Chloropyridin-4-yl)piperazine trihydrochloride
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Overview
Description
Scientific Research Applications
Piperazine Derivatives in Drug Development
Piperazine derivatives have been explored for their therapeutic potential across multiple areas. For instance, they are found in drugs with antipsychotic, antihistamine, antianginal, antidepressant, anticancer, antiviral, cardio-protective, anti-inflammatory, and imaging agent properties. The versatility of the piperazine scaffold allows for significant modifications to its substitution pattern, leading to molecules with varied medicinal potential. This adaptability underscores the scaffold's utility in designing new pharmacophores for diverse diseases, highlighting the importance of further therapeutic investigations into piperazine-based molecules (Rathi, Syed, Shin, & Patel, 2016).
Piperazine and Anti-mycobacterial Activity
The structural framework of piperazine is also instrumental in the development of potent molecules against Mycobacterium tuberculosis, including multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains. This suggests the scaffold's potential as a cornerstone in creating safer, selective, and cost-effective anti-mycobacterial agents. The design and structure-activity relationship (SAR) of these compounds provide a foundation for medicinal chemists to innovate and address therapeutic gaps in tuberculosis treatment (Girase, Dhawan, Kumar, Shinde, Palkar, & Karpoormath, 2020).
Metabolic Agents and Cytoprotection
The metabolic cytoprotective action of piperazine derivatives, such as Trimetazidine (a derivative used for treating angina pectoris), exemplifies the compound's utility in addressing ischemic conditions without major effects on hemodynamics or myocardial oxygen consumption. Research into these mechanisms reveals piperazine's role in positively influencing myocardial energetic metabolism, suggesting potential areas for therapeutic exploitation (Cargnoni, Pasini, Ceconi, Curello, & Ferrari, 1999).
Safety and Hazards
Properties
IUPAC Name |
1-(3-chloropyridin-4-yl)piperazine;trihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12ClN3.3ClH/c10-8-7-12-2-1-9(8)13-5-3-11-4-6-13;;;/h1-2,7,11H,3-6H2;3*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VERQPGDYSDAISR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=C(C=NC=C2)Cl.Cl.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15Cl4N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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